Cas no 54997-93-2 (Pyridinium, 1-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-)

• Product Name: Pyridinium, 1-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-
• CAS No: 54997-93-2
• MF: C₁₁H₁₃N₄
• MW: 201.24772143364
• CID: 4033386
• PubChem ID: 439786
• Update Time: 2025-04-22

Pyridinium, 1-[(4-amino-2-methyl-5-pyrimidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-
• C02691
• 54997-93-2
• DTXSID501219241
• Heteropyrithiamine
• CHEBI:11222
• 1-[(4-Amino-2-methyl-5-pyrimidinyl)methyl]pyridinium
• 2-methyl-5-(pyridin-1-ium-1-ylmethyl)pyrimidin-4-amine
• Q27108881
• CBDivE_014848
• 1-[(4-amino-2-methylpyrimidin-5-yl)methyl]pyridinium

• Inchi： 1S/C11H13N4/c1-9-13-7-10(11(12)14-9)8-15-5-3-2-4-6-15/h2-7H,8H2,1H3,(H2,12,13,14)/q+1
• InChI Key： SPQICHFDXHERAC-UHFFFAOYSA-N
• SMILES： [N+]1(C=CC=CC=1)CC1=CN=C(C)N=C1N

Computed Properties

• Exact Mass: 201.114021432Da
• Monoisotopic Mass: 201.114021432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.7Ų